Cas no 898759-70-1 ([3-(1,3-dioxolan-2-yl)phenyl]-(3,4,5-trifluorophenyl)methanone)

• Product Name: [3-(1,3-dioxolan-2-yl)phenyl]-(3,4,5-trifluorophenyl)methanone
• CAS No: 898759-70-1
• MF: C₁₆H₁₁F₃O₃
• MW: 308.251955270767
• MDL: MFCD07699992
• CID: 1946536
• PubChem ID: 24726696
• Update Time: 2025-10-29

[3-(1,3-dioxolan-2-yl)phenyl]-(3,4,5-trifluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(1,3-dioxolan-2-yl)phenyl]-(3,4,5-trifluorophenyl)methanone
• 3-(1,3-DIOXOLAN-2-YL)-3',4',5'-TRIFLUOROBENZOPHENONE
• CTK5G4276
• AG-H-64198
• KB-176811
• [3-(1,3-Dioxolan-2-yl)phenyl](3,4,5-trifluorophenyl)methanone
• DTXSID30645089
• 2-[3-(3,4,5-TRIFLUOROBENZOYL)PHENYL]-1,3-DIOXOLANE
• AKOS016022090
• 898759-70-1
• MFCD07699992

• MDL： MFCD07699992
• Inchi： 1S/C16H11F3O3/c17-12-7-11(8-13(18)14(12)19)15(20)9-2-1-3-10(6-9)16-21-4-5-22-16/h1-3,6-8,16H,4-5H2
• InChI Key： JMRRXKDNTHIGQU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C(C1=CC=CC(=C1)C1OCCO1)=O)F)F

Computed Properties

• Exact Mass: 308.06600
• Monoisotopic Mass: 308.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 432.3°C at 760 mmHg
• Flash Point: 207.7°C
• Refractive Index: 1.544
• PSA: 35.53000
• LogP: 3.38030

Additional information on [3-(1,3-dioxolan-2-yl)phenyl]-(3,4,5-trifluorophenyl)methanone

Recent Advances in the Study of [3-(1,3-dioxolan-2-yl)phenyl]-(3,4,5-trifluorophenyl)methanone (CAS: 898759-70-1)

The compound [3-(1,3-dioxolan-2-yl)phenyl]-(3,4,5-trifluorophenyl)methanone (CAS: 898759-70-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of this compound, which combines a dioxolane-protected benzophenone moiety with a trifluorophenyl group. The presence of these functional groups is believed to contribute to its enhanced stability and bioavailability, making it a promising candidate for further pharmacological investigation. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the production of this compound with high purity and yield.

In vitro and in vivo studies have demonstrated that [3-(1,3-dioxolan-2-yl)phenyl]-(3,4,5-trifluorophenyl)methanone exhibits notable activity against a range of biological targets. Specifically, it has shown inhibitory effects on certain kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may modulate the activity of key enzymes in metabolic disorders, opening new avenues for the treatment of diseases such as diabetes and obesity.

The mechanism of action of this compound is currently under investigation, with recent findings pointing to its ability to interact with specific protein domains and disrupt protein-protein interactions. This property is particularly relevant in the context of cancer therapy, where such interactions often play a critical role in tumor progression. Further studies are needed to elucidate the precise molecular targets and pathways affected by this compound.

Despite these promising results, challenges remain in the development of [3-(1,3-dioxolan-2-yl)phenyl]-(3,4,5-trifluorophenyl)methanone as a therapeutic agent. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, [3-(1,3-dioxolan-2-yl)phenyl]-(3,4,5-trifluorophenyl)methanone represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural and functional properties, combined with its demonstrated biological activity, make it a valuable compound for further exploration. Continued investigation into its therapeutic potential and mechanistic insights will undoubtedly contribute to the advancement of drug discovery in this field.